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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556525 Get Quote

An In-depth Technical Guide to IR-797 Chloride
For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties
IR-797 chloride is a near-infrared (NIR) cyanine dye recognized for its applications in

biomedical imaging and photodynamic therapy (PDT). Its chemical structure and fundamental

properties are pivotal to its function in these advanced applications.

Chemical Structure:

The chemical structure of IR-797 chloride is 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-

2H-indol-2-ylidene)-ethylidene]-1-cyclopenten-1-yl]-ethenyl]-1,3,3-trimethyl-3H-indolium

chloride.[1]

CAS Number: 110992-55-7[2][3]

Molecular Formula: C₃₁H₃₄Cl₂N₂[2]

Molecular Weight: 505.52 g/mol [1][3]

A summary of the key chemical and physical data for IR-797 chloride is presented in Table 1.
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Property Value Reference(s)

CAS Number 110992-55-7 [2][3]

Molecular Formula C₃₁H₃₄Cl₂N₂ [2]

Molecular Weight 505.52 g/mol [1][3]

Appearance Solid [3]

Melting Point 116.7 - 128.0 °C [1]

Solubility Methanol, DMSO [2]

Storage Store at room temperature [1]

Photophysical Properties
The utility of IR-797 chloride in imaging and photodynamic therapy is dictated by its interaction

with light. Operating within the near-infrared window, it offers significant advantages for

biological applications, including deeper tissue penetration and reduced autofluorescence.

A compilation of its photophysical properties is provided in Table 2.

Parameter Value Solvent/Conditions Reference(s)

Maximum Absorption

(λmax)
~797 nm Methanol [4]

Maximum Absorption

(λmax)
~700 nm Not specified [3]

Molar Extinction

Coefficient (ε)

> 1 x 10⁵ M⁻¹cm⁻¹

(typical for

heptamethine cyanine

dyes)

Not specified [4]

Emission Maximum
>818 nm (estimated

from similar dyes)
Chloroform [5]

Fluorescence

Quantum Yield (Φf)

Data not widely

available
-
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Experimental Protocols
Preparation of IR-797 Chloride-Loaded Nanoparticles
IR-797 chloride can be encapsulated in nanoparticles to enhance its delivery to target tissues.

The hydrophobic nature of IR-797 allows for its self-assembly into nanoparticles, which can be

further stabilized.

Detailed Methodology:

Self-Assembly: Due to its hydrophobic properties, IR-797 molecules can self-assemble into

nanoparticles in an aqueous solution.[3]

Surface Modification: The surface of these nanoparticles can be further modified with an

amphiphilic polymer, such as C18PMH-PEG5000, to improve stability and biocompatibility.[3]

Characterization: The resulting nanoparticles should be characterized for size, morphology,

and drug loading efficiency using techniques like dynamic light scattering (DLS) and

transmission electron microscopy (TEM).

In Vitro Cytotoxicity and Apoptosis Assays
The cytotoxic effects of IR-797 chloride, particularly when used in photodynamic therapy, can

be evaluated through various in vitro assays.

Detailed Methodology:

Cell Culture: Plate cancer cells (e.g., A549 lung carcinoma) in 12-well plates and allow them

to adhere for 12 hours.

Incubation: Treat the cells with varying concentrations of the IR-797 chloride formulation

(e.g., IC₅₀, ½ IC₅₀, and ¼ IC₅₀) for a specified duration, typically 5 hours.

Irradiation: For photodynamic therapy studies, irradiate the cells with a light source at a

wavelength corresponding to the absorption maximum of IR-797 chloride (e.g., 470 nm or

closer to its actual max absorption).
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Apoptosis and Necrosis Analysis: Assess cell death mechanisms using techniques like flow

cytometry to measure cell membrane permeabilization (necrosis) and phosphatidylserine

exposure (apoptosis).[6]

Signaling Pathways and Logical Relationships
Proposed Mechanism of Action in Photodynamic
Therapy
Photodynamic therapy with IR-797 chloride involves the generation of reactive oxygen species

(ROS) upon light activation, leading to cell death. The process can be visualized as a workflow.
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Caption: Workflow of IR-797 Chloride in Photodynamic Therapy.

Apoptosis Induction Pathway
The cytotoxic effects of IR-797 chloride are believed to be mediated through the induction of

apoptosis. While the specific upstream signaling cascade initiated by IR-797-mediated ROS is

a subject of ongoing research, a general apoptosis pathway involving chloride channels and

tyrosine kinases has been implicated in cancer cell death induced by other agents.
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Apoptosis Signaling Cascade
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Caption: Proposed Apoptosis Pathway involving Chloride Channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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